Cas no 828257-79-0 (Acetic acid, [[(4-methoxyphenyl)methyl]thio](methylamino)-, ethyl ester)

• Product Name: Acetic acid, [[(4-methoxyphenyl)methyl]thio](methylamino)-, ethyl ester
• CAS No: 828257-79-0
• MF: C₁₃H₁₉NO₃S
• MW: 269.359862565994
• CID: 681986
• PubChem ID: 71417065
• Update Time: 2025-04-19

Acetic acid, [[(4-methoxyphenyl)methyl]thio](methylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[(4-methoxyphenyl)methyl]thio](methylamino)-, ethyl ester
• ethyl 2-[(4-methoxyphenyl)methylsulfanyl]-2-(methylamino)acetate
• DTXSID10836413
• Ethyl {[(4-methoxyphenyl)methyl]sulfanyl}(methylamino)acetate
• 828257-79-0

• Inchi： 1S/C13H19NO3S/c1-4-17-13(15)12(14-2)18-9-10-5-7-11(16-3)8-6-10/h5-8,12,14H,4,9H2,1-3H3
• InChI Key： FZXHTOACDKCROO-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)OC)C(C(=O)OCC)NC

Computed Properties

• Exact Mass: 269.10856464g/mol
• Monoisotopic Mass: 269.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.9Ų